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Compound of Interest

4-(4-Methylphenyl)-1,3-thiazol-2-
Compound Name:
amine

Cat. No.: B182508

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the crystal structure of 2-Amino-4-(p-tolyl)thiazole, a
molecule of significant interest in medicinal chemistry and materials science. The following
sections detail the crystallographic data, experimental procedures for its synthesis and
crystallization, and the methodology for its structural determination, offering a comprehensive
resource for researchers in drug development and related fields.

Crystallographic Data Summary

The crystal structure of 2-Amino-4-(p-tolyl)thiazole was determined by single-crystal X-ray
diffraction. The compound crystallizes in the monoclinic space group P2i/c. The
crystallographic data and refinement details are summarized in the table below.
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Parameter Value
Crystal System Monoclinic
Space Group P2i/c
CCDC Deposition No. 181937
Empirical Formula C10H10N2S
Formula Weight 190.26
Temperature 293(2) K
Wavelength 0.71073 A
Unit cell dimensions

a 10.123(2) A
b 5.891(1) A
C 15.678(3) A
a 90°

B 98.91(3)°

y 90°

Volume 923.4(3) As
z 4
Calculated Density 1.369 Mg/m?3

Experimental Protocols

The synthesis and crystallization of 2-Amino-4-(p-tolyl)thiazole followed a well-established

synthetic route, with the crystal structure being elucidated through single-crystal X-ray

diffraction.

Synthesis of 2-Amino-4-(p-tolyl)thiazole

The synthesis of the title compound is typically achieved via the Hantzsch thiazole synthesis.
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Materials:

4'-Methylacetophenone

Thiourea

lodine

Ethanol

Procedure:

A mixture of 4'-methylacetophenone (1 equivalent), thiourea (2 equivalents), and iodine (1
equivalent) is refluxed in ethanol.

The reaction progress is monitored by thin-layer chromatography (TLC).

Upon completion, the reaction mixture is cooled to room temperature, and the solvent is
removed under reduced pressure.

The resulting solid is washed with diethyl ether to remove any unreacted starting materials.

The crude product is then neutralized with a saturated aqueous solution of sodium
thiosulfate followed by a saturated aqueous solution of sodium bicarbonate.

The precipitate is collected by filtration, washed with water, and dried.

The crude 2-Amino-4-(p-tolyl)thiazole is purified by recrystallization from a suitable solvent,
such as ethanol, to yield crystalline solid.

Single-Crystal Growth

Single crystals suitable for X-ray diffraction were obtained by slow evaporation of a solution of

the purified 2-Amino-4-(p-tolyl)thiazole in an appropriate solvent system (e.g., ethanol-water

mixture) at room temperature.

X-ray Crystallography

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

A suitable single crystal was mounted on a goniometer head. X-ray intensity data were
collected on a diffractometer equipped with a graphite-monochromated Mo Ka radiation source
(A = 0.71073 A). The structure was solved by direct methods and refined by full-matrix least-
squares on F2. All non-hydrogen atoms were refined anisotropically. Hydrogen atoms were
placed in calculated positions and refined using a riding model.

Visualizations

The following diagram illustrates the general experimental workflow for the synthesis and
structural determination of 2-Amino-4-(p-tolyl)thiazole.
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Click to download full resolution via product page

Caption: Experimental workflow from synthesis to crystal structure determination.

 To cite this document: BenchChem. [Crystal Structure of 2-Amino-4-(p-tolylthiazole: A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b182508#crystal-structure-of-2-amino-4-p-tolyl-
thiazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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